1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine

• IUPAC Name: 1-[(2-chloro-4-fluorophenyl)methyl]-4-(1-ethylpyrazol-4-yl)sulfonylpiperazine
• InChI: InChI=1S/C16H20ClFN4O2S/c1-2-21-12-15(10-19-21)25(23,24)22-7-5-20(6-8-22)11-13-3-4-14(18)9-16(13)17/h3-4,9-10,12H,2,5-8,11H2,1H3
• InChI Key: FGUDBJXCOVLOPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)N2CCN(CC2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H20ClFN4O2S
• Molecular Weight: 386.9 g/mol

Description

1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine is not fully understood. However, it is believed to exert its antimicrobial activity by disrupting the bacterial cell membrane and inhibiting the synthesis of bacterial proteins.
In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis by activating the p53 pathway. It has also been found to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant biochemical or physiological effects in normal cells. However, it has been found to induce cell death in cancer cells and exhibit antimicrobial activity against a wide range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine in lab experiments is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. Furthermore, its low toxicity profile and ability to induce cell death in cancer cells make it a potential candidate for the development of new anticancer drugs.
However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of 1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine. One potential direction is the development of new antibiotics based on the antimicrobial activity of this compound.
Furthermore, the potential use of this compound in the treatment of neurodegenerative diseases warrants further investigation. Additionally, the mechanism of action of this compound in cancer cells needs to be further elucidated to develop new anticancer drugs based on its activity.
In conclusion, this compound is a promising compound with potential applications in various research fields. Further research is needed to fully understand its mechanism of action and to develop new drugs based on its activity.

Synthesis Methods

The synthesis of 1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine involves a multi-step process that includes the reaction of 1-ethyl-1H-pyrazole-4-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 1-(2-chloro-4-fluorobenzyl)piperazine. The final step involves the reaction of the resulting intermediate with sodium hydrosulfite to yield the desired compound.

Scientific Research Applications

1-(2-chloro-4-fluorobenzyl)-4-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been extensively studied for its potential applications in various research fields. It has been found to have antimicrobial activity against a wide range of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
Furthermore, this compound has been found to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative diseases, as it has been found to have neuroprotective effects.